Cas no 1525566-13-5 (N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine)

• Product Name: N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine
• CAS No: 1525566-13-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6182490
• PubChem ID: 82595431
• Update Time: 2025-05-20

N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1525566-13-5
• methyl({[3-(propan-2-yl)-1,2-oxazol-4-yl]methyl})amine
• N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine
• EN300-4982476

• Inchi： 1S/C8H14N2O/c1-6(2)8-7(4-9-3)5-11-10-8/h5-6,9H,4H2,1-3H3
• InChI Key： FTZMAYOXYLCZCE-UHFFFAOYSA-N
• SMILES： O1C=C(CNC)C(C(C)C)=N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.1Ų

Additional information on N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine

Recent Advances in the Study of N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine (CAS: 1525566-13-5)

The compound N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine (CAS: 1525566-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine as a promising scaffold for the development of novel bioactive molecules. Its isoxazole core, combined with the N-methylamine moiety, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological targets. Researchers have successfully synthesized derivatives of this compound, demonstrating its utility in the design of small-molecule inhibitors and modulators of key biological pathways.

One of the most notable findings is the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies have shown that N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine exhibits affinity for specific neurotransmitter receptors, suggesting its applicability in the treatment of neurological disorders such as depression, anxiety, and neurodegenerative diseases. Further investigations are underway to elucidate its precise mechanism of action and optimize its pharmacokinetic properties.

In addition to its CNS-related applications, this compound has also been explored for its anti-inflammatory and antimicrobial properties. Recent research has demonstrated its efficacy in inhibiting pro-inflammatory cytokines and bacterial growth, making it a candidate for the development of new anti-inflammatory and antibiotic agents. These findings underscore the compound's versatility and potential impact across multiple therapeutic areas.

The synthesis of N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine has been refined in recent studies, with researchers developing more efficient and scalable routes to produce high-purity material. Advances in catalytic methods and green chemistry have contributed to improved yields and reduced environmental impact, facilitating its broader use in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine.

In conclusion, N-Methyl-1-(3-propan-2-yl-1,2-oxazol-4-yl)methanamine (CAS: 1525566-13-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery. Continued exploration of its properties and applications is expected to yield significant advancements in the development of novel therapeutics.